2-(2-bromophenoxy)-N-(4-chloro-2,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2-(2-bromophenoxy)-N-(4-chloro-2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C16H15BrClNO4/c1-21-14-8-12(15(22-2)7-11(14)18)19-16(20)9-23-13-6-4-3-5-10(13)17/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key: NYEDVEJEGIWASX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=O)COC2=CC=CC=C2Br)OC)Cl
• Molecular Formula: C16H15BrClNO4
• Molecular Weight: 400.6 g/mol

Description

2-(2-bromophenoxy)-N-(4-chloro-2,5-dimethoxyphenyl)acetamide, also known as BPCA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of pharmaceuticals. BPCA is a synthetic compound that is used to treat various ailments, and its synthesis method, mechanism of action, and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 2-(2-bromophenoxy)-N-(4-chloro-2,5-dimethoxyphenyl)acetamide is not fully understood, but it has been hypothesized that it works by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells and bacteria. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, including cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), which are involved in inflammation and cancer. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been shown to have anti-microbial properties, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-bromophenoxy)-N-(4-chloro-2,5-dimethoxyphenyl)acetamide in lab experiments is its high purity and stability, which makes it easy to work with. This compound is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one of the main limitations of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways or proteins.

Future Directions

There are a number of potential future directions for research on 2-(2-bromophenoxy)-N-(4-chloro-2,5-dimethoxyphenyl)acetamide. One area of interest is the development of new anti-cancer drugs based on this compound. Researchers are also interested in exploring the potential of this compound as a treatment for inflammatory diseases, such as arthritis. In addition, there is ongoing research on the use of this compound as a potential candidate for the development of new antibiotics to combat antibiotic-resistant bacteria. Overall, this compound has significant potential for a wide range of applications in the field of pharmaceuticals, and further research is needed to fully understand its mechanism of action and potential therapeutic benefits.

Scientific Research Applications

2-(2-bromophenoxy)-N-(4-chloro-2,5-dimethoxyphenyl)acetamide has been extensively studied for its potential applications in the field of pharmaceuticals. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-microbial properties. This compound has been found to be effective against various types of cancer, including breast cancer, lung cancer, and colon cancer. It has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antibiotics.